Cas no 2401-40-3 (2-Pyrrolidinone, 1-bromo-)
2-Pyrrolidinone, 1-bromo- structure
Product Name:2-Pyrrolidinone, 1-bromo-
CAS No:2401-40-3
MF:C4H6BrNO
MW:164.0005402565
CID:1416167
PubChem ID:15647960
Update Time:2025-04-20
2-Pyrrolidinone, 1-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-bromo-
- 1-bromopyrrolidin-2-one
- 2401-40-3
- DTXSID70576287
- N-Bromo-2-pyrrolidinone
- SCHEMBL6515079
- Brompyrrolidon
-
- Inchi： 1S/C4H6BrNO/c5-6-3-1-2-4(6)7/h1-3H2
- InChI Key： MOKFZNVHEFIFDB-UHFFFAOYSA-N
- SMILES： BrN1C(CCC1)=O
Computed Properties
- Exact Mass: 162.96328
- Monoisotopic Mass: 162.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Pyrrolidinone, 1-bromo- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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